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Compound of Interest

Compound Name: Sodium t-amyl oxide

Cat. No.: B8452104

CAS Number: 14593-46-5

This technical guide provides a comprehensive overview of sodium t-amyl oxide, also known
as sodium tert-pentoxide, a strong alkoxide base utilized in various chemical syntheses. It is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, synthesis, and key applications, complete with experimental
protocols and workflow visualizations.

Core Properties and Data

Sodium t-amyl oxide is a reactive chemical compound valued for its strong basicity and
solubility in organic solvents.[1] It is a versatile reagent in organic synthesis, particularly in
reactions requiring a non-nucleophilic strong base.

Physicochemical Data

The following table summarizes the key physicochemical properties of sodium t-amyl oxide.
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Property Value References
CAS Number 14593-46-5 [21[31[4][5]
Molecular Formula CsHii1NaO [1][4]
Molecular Weight 110.13 g/mol [41[5]
Appearance Cream or light tan powder [2][3]

Melting Point >200 °C [2][3]
Density 0.904 g/mL at 25 °C [2][3]

Flash Point -21 °C [2][3]

Soluble in cyclohexane,
Solubility diglyme, hexane, THF, and [1]
toluene. Reacts with water.

Sensitivity Air and moisture sensitive. [2]

Safety and Handling

Sodium t-amyl oxide is a flammable and corrosive solid that reacts with water.[2][3] It should
be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition and
reaction with atmospheric moisture. Appropriate personal protective equipment (PPE),
including eye protection, gloves, and a lab coat, should be worn at all times. Store in a cool,
dry, and well-ventilated area away from water and sources of ignition.[2]

Synthesis of Sodium t-Amyl Oxide

Sodium t-amyl oxide is typically synthesized by the reaction of sodium metal with tert-amyl
alcohol. The reaction is exothermic and requires careful control of conditions to ensure safety
and product purity.

Laboratory Scale Synthesis Protocol

This protocol describes a typical laboratory-scale synthesis of sodium t-amyl oxide.

Materials:
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e Sodium metal

o tert-Amyl alcohol (anhydrous)

o Anhydrous toluene (or other inert solvent)

e Three-neck round-bottom flask

o Reflux condenser

e Mechanical stirrer

e Inert gas supply (nitrogen or argon)

Heating mantle
Procedure:

e Set up a dry three-neck round-bottom flask equipped with a mechanical stirrer, a reflux
condenser with a drying tube, and an inert gas inlet.

e Under a positive pressure of inert gas, charge the flask with anhydrous toluene and tert-amyl
alcohol.

o Carefully add small, clean pieces of sodium metal to the stirred solution.

o Heat the reaction mixture to reflux. The reaction is typically complete when all the sodium
metal has dissolved. This can take several hours.

 After the reaction is complete, cool the mixture to room temperature.

e The resulting solution of sodium t-amyl oxide in toluene can be used directly, or the solvent
can be removed under reduced pressure to yield the solid product.

Industrial Scale Synthesis

On an industrial scale, the synthesis of granular sodium t-amyl oxide involves the reaction of
sodium metal with tert-amyl alcohol in an inert organic solvent.[6] The process is carried out in
a reactor under a nitrogen atmosphere with reflux for 8-40 hours.[7] After the reaction, excess
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tert-amyl alcohol and the inert solvent are removed by distillation and vacuum distillation,
respectively, to yield the granular product.[6][7]

Key Applications and Experimental Protocols

Sodium t-amyl oxide serves as a strong base in a variety of organic reactions, including
deprotonations, eliminations, and isomerizations.[1] Its bulky nature can provide steric
hindrance, influencing the regioselectivity and stereoselectivity of reactions.

Synthesis of Diketopyrrolopyrrole (DPP) Pigments

Sodium t-amyl oxide is a crucial reagent in the synthesis of high-performance
diketopyrrolopyrrole (DPP) pigments. The reaction involves the condensation of a dialkyl
succinate with an aromatic nitrile in the presence of the strong base.

Experimental Protocol for DPP Synthesis:

Materials:

e Sodium t-amyl oxide

» Dialkyl succinate (e.g., diethyl succinate)

o Aromatic nitrile (e.g., benzonitrile)

e Anhydrous high-boiling inert solvent (e.g., toluene)
e Methanol

o Water

Procedure:

 In areaction vessel under an inert atmosphere, dissolve sodium t-amyl oxide in the inert
solvent.

» Add the dialkyl succinate and the aromatic nitrile to the solution.
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o Heat the mixture to reflux and maintain for several hours until the reaction is complete
(monitored by TLC or HPLC).

e Cool the reaction mixture and quench by adding a mixture of methanol and water.

e The precipitated crude DPP pigment is collected by filtration, washed with methanol and
water, and dried.

» Further purification can be achieved by recrystallization or sublimation.

Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons reaction is a widely used method for the synthesis of alkenes
from aldehydes or ketones and phosphonate carbanions. Sodium t-amyl oxide can be
employed as the base to deprotonate the phosphonate ester, generating the reactive
carbanion. The reaction generally favors the formation of (E)-alkenes.[8]

General Experimental Workflow for HWE Reaction:

Caption: General workflow for a Horner-Wadsworth-Emmons reaction.

oa-Alkylation of Ketones

Sodium t-amyl oxide can be used to generate enolates from ketones, which then act as
nucleophiles in reactions with alkyl halides to form a-alkylated ketones. The choice of base and
reaction conditions can influence the regioselectivity of the alkylation (kinetic vs.
thermodynamic enolate formation). The bulky nature of sodium t-amyl oxide can favor the
formation of the kinetic enolate by deprotonating the less sterically hindered a-proton.

Experimental Workflow for a-Alkylation of a Ketone:
Caption: Workflow for the a-alkylation of a ketone via a kinetic enolate.

Role in Drug Development

Sodium t-amyl oxide is utilized as a reagent in the synthesis of active pharmaceutical
ingredients (APIs). A notable example is its application in the synthesis of Dolutegravir, an
antiretroviral medication used to treat HIV/AIDS. While specific, detailed proprietary synthesis
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protocols are often not publicly available, the general role of strong alkoxide bases in such
syntheses involves facilitating key bond-forming reactions, such as cyclizations and
condensations, which are essential for constructing the complex molecular architecture of the
drug. In some syntheses, the choice of a bulkier alkoxide like sodium t-amyl oxide over
smaller ones can be critical to avoid side reactions and improve the overall yield and purity of
the desired intermediate.

Conclusion

Sodium t-amyl oxide is a powerful and versatile strong base with significant applications in
organic synthesis, from the production of high-performance materials to the synthesis of
complex pharmaceutical compounds. Its utility stems from its strong basicity, good solubility in
organic solvents, and the steric hindrance provided by the tert-amyl group. A thorough
understanding of its properties, handling requirements, and reaction characteristics is essential
for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Sodium t-Amyl Oxide
(Sodium tert-Pentoxide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8452104#sodium-t-amyl-oxide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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